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Compound of Interest

Compound Name:
4-((Ethoxycarbonyl)amino)benzoic

acid

Cat. No.: B1361193 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-
((Ethoxycarbonyl)amino)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 4-
((Ethoxycarbonyl)amino)benzoic acid, with a focus on its melting and boiling points. It

includes experimental protocols for the determination of these properties and a logical workflow

diagram for these procedures.

Core Physical Properties
The following table summarizes the available quantitative data for 4-
((Ethoxycarbonyl)amino)benzoic acid (CAS Number: 5180-75-6).

Property Value

Melting Point Data not available

Boiling Point 320.6 °C at 760 mmHg

Molecular Formula C₁₀H₁₁NO₄

Molecular Weight 209.20 g/mol
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Experimental Protocols
The following are detailed methodologies for the determination of melting and boiling points of

solid organic compounds like 4-((Ethoxycarbonyl)amino)benzoic acid.

Melting Point Determination (Capillary Method)
This method is suitable for determining the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the crystalline 4-
((Ethoxycarbonyl)amino)benzoic acid is finely ground into a powder using a mortar and

pestle.

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.

This process is repeated until a sample column of 2-3 mm in height is obtained.

Apparatus Setup: The filled capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer bulb.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for

thermal equilibrium.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.

Reporting: The melting point is reported as a range of these two temperatures.

Boiling Point Determination (Siwoloboff Method)
This micro-method is suitable for determining the boiling point of a small amount of liquid. Since

4-((Ethoxycarbonyl)amino)benzoic acid is a solid at room temperature, it would first need to

be melted to apply this method, or a different method for high-melting solids would be required.

The following is a general procedure for a liquid.

Apparatus:

Thiele tube or a similar heating bath

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed

into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the

liquid in the test tube.

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a

high-boiling liquid (e.g., mineral oil or silicone oil).
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Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, a

stream of bubbles will emerge from the open end of the inverted capillary tube.

Observation: The heating is discontinued when a steady stream of bubbles is observed.

As the apparatus cools, the bubbling will slow down and stop. The temperature at which

the liquid just begins to enter the capillary tube is the boiling point of the sample.

Reporting: The observed temperature is recorded as the boiling point. It is crucial to also

record the atmospheric pressure at the time of the measurement, as the boiling point is

pressure-dependent.

Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical compound.
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Workflow for Physical Property Determination

Melting Point Determination Boiling Point Determination

Grind solid sample

Pack capillary tube

Place in melting point apparatus

Heat slowly and observe

Record melting range

End: Report Physical Properties

Place liquid in fusion tube

Invert sealed capillary in liquid

Heat in Thiele tube

Observe bubble stream and re-entry

Record boiling point

Start: Obtain Compound

Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of a compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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